N-(1-cyanocyclohexyl)-3-methyl-4-(1H-1,2,4-triazol-1-yl)benzamide

• IUPAC Name: N-(1-cyanocyclohexyl)-3-methyl-4-(1,2,4-triazol-1-yl)benzamide
• InChI: InChI=1S/C17H19N5O/c1-13-9-14(5-6-15(13)22-12-19-11-20-22)16(23)21-17(10-18)7-3-2-4-8-17/h5-6,9,11-12H,2-4,7-8H2,1H3,(H,21,23)
• InChI Key: VDLVBASAZBXKIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2(CCCCC2)C#N)N3C=NC=N3
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

The compound is a derivative of 1,2,4-triazole, a class of heterocyclic compounds. These compounds have been found to exhibit diverse pharmacological properties such as antimicrobial, antifungal, anticancer, anticonvulsant, antiviral, anti-inflammatory, anti-HIV, and anti-mycobacterial activities.

Synthesis Analysis

A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis. Two complementary pathways for the preparation of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides were proposed and successfully realized in the synthesis of 20 representative examples.

Molecular Structure Analysis

The molecular structure of these compounds was established by NMR and MS analysis.

Chemical Reactions Analysis

The synthesis of these compounds involved reactions with carboxylic acids. The choice of the pathway and sequence of the introduction of reagents to the reaction depended on the amine nucleophilicity.

Future Directions

The results indicated that 1,2,4-triazole benzoic acid hybrids could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.